Cas no 302344-63-4 (4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-)

• Product Name: 4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-
• CAS No: 302344-63-4
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 1441471
• PubChem ID: 2828657
• Update Time: 2025-05-20

4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-
• Oprea1_679803
• SR-01000423361-1
• AKOS000672265
• CHEMBL3827007
• 2-Amino-5,6,7,8-tetrahydro-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-4H-1-benzopyran-3-carbonitrile
• AKOS016340587
• CS-0320498
• AG-205/33677047
• 2-amino-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• 302344-63-4
• SCHEMBL6705768
• NCGC00335696-01
• SR-01000423361
• AB01328334-02
• 2-AMINO-4-(3-METHOXYPHENYL)-7,7-DIMETHYL-5-OXO-5,6,7,8-TETRAHYDRO-4H-CHROMEN-3-YL CYANIDE
• 2-amino-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• SS-0937
• DTXSID101116891
• STK085054

• Inchi： 1S/C19H20N2O3/c1-19(2)8-14(22)17-15(9-19)24-18(21)13(10-20)16(17)11-5-4-6-12(7-11)23-3/h4-7,16H,8-9,21H2,1-3H3
• InChI Key： CBMJBNCXWAAMBS-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=C(C=2)OC)C2C(CC(C)(C)CC1=2)=O)N

Computed Properties

• Exact Mass: 324.1475
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 85.34

Additional information on 4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo-

Introduction to 4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo and Its Significance in Modern Chemical Research

The compound with the CAS number 302344-63-4, identified as 4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure combines several key functional groups that make it a valuable scaffold for developing novel therapeutic agents. The benzopyran core, a well-known pharmacophore in medicinal chemistry, is augmented by a nitrile group at the 3-position and an amino group at the 2-position, which contribute to its unique reactivity and potential biological activity.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. The 4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo structure exemplifies this trend by integrating multiple pharmacologically relevant moieties. The presence of a nitrile group not only enhances the molecule's solubility but also serves as a versatile handle for further chemical modifications. Additionally, the amino group provides a site for hydrogen bonding interactions, which are crucial for binding to biological targets.

The 3-methoxyphenyl substituent at the 4-position of the benzopyran ring adds another layer of complexity to the molecule. Methoxy groups are frequently incorporated into drug candidates due to their ability to modulate electronic properties and improve metabolic stability. In this context, the 4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo scaffold could potentially exhibit enhanced bioavailability and reduced susceptibility to rapid degradation by metabolic enzymes.

The 7,7-dimethyl group at the 5-position further influences the electronic and steric environment of the molecule. This substitution can help stabilize certain conformations of the benzopyran ring, making it more suitable for binding to specific protein targets. The 5-oxo functionality introduces a carbonyl group that can participate in various chemical reactions, including condensation reactions with nucleophiles or Michael additions. These features collectively make 4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been significant interest in developing small molecules that modulate neural pathways associated with neurological disorders. The benzopyran scaffold has been extensively studied for its potential in this area due to its ability to interact with various neurotransmitter receptors and ion channels. The specific arrangement of functional groups in 4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-4-(3-methoxyphenyl)-7,7-dimethyl-5-oxo suggests that it may have neuroprotective or anti-inflammatory properties. Preliminary computational studies have indicated that this compound could bind effectively to certain receptor sites known to be involved in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4H-1-Benzopyran-3-carbonitrile,2-amino-5,6,7,8-tetrahydro-4-(3-methoxyphenyl)-7，7-dimethyl - 5 - oxo presents an intriguing challenge for synthetic chemists. The complex architecture requires careful planning to ensure high yield and purity. Recent advances in catalytic methods have enabled more efficient routes to constructing benzopyran derivatives. For instance，transition metal-catalyzed cross-coupling reactions have been employed to introduce the 3-methoxyphenyl substituent at the 4-position with high precision. Additionally，asymmetric hydrogenation techniques have been utilized to achieve the desired stereochemistry at the 5-position。

The potential applications of this compound extend beyond neurological disorders。The unique structural features of CAS no302344 - 63 - 4 make it a versatile building block for designing molecules with anti-cancer、anti-viral、and anti-bacterial properties。For example，the nitrile group can be hydrolyzed into a carboxylic acid，which can then be further functionalized into amides or esters。These derivatives may exhibit enhanced efficacy against various pathogens by targeting essential metabolic pathways。

Furthermore，the presence of multiple chiral centers in CAS no302344 - 63 - 4 allows for the exploration of enantiomeric relationships，which can significantly impact biological activity。Recent studies have demonstrated that enantiomers of certain drugs can exhibit markedly different pharmacological profiles，highlighting the importance of stereochemical purity。Therefore，developing efficient methods for synthesizing enantiomerically pure forms of this compound is crucial for advancing its therapeutic potential。

The integration of computational chemistry into drug discovery has revolutionized how researchers approach molecular design。Molecular modeling techniques，such as molecular dynamics simulations and quantum mechanical calculations，have enabled scientists to predict how different conformations of CAS no302344 - 63 - 4 might interact with biological targets。These predictions can guide synthetic efforts by identifying key structural features that enhance binding affinity。Additionally，virtual screening methods have been used to identify potential lead compounds from large libraries based on their predicted binding modes。

In conclusion,CAS no302344 - 63 - 4 (also known as *4H - 1 - Benzopyran - 3 - carbonitrile, *)) represents an exciting opportunity for researchers in pharmaceutical chemistry。Its complex structure and diverse functional groups make it a valuable scaffold for developing novel therapeutics targeting various diseases。With continued advancements in synthetic methodologies and computational techniques，the full potential of this compound is likely to be realized in the coming years。